
4-Methyl-5-nitro-2-pyridinecarboxylic acid
material safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-Methyl-5-nitro-2-

pyridinecarboxylic acid

Cat. No.: B1337690 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) for 4-Methyl-5-nitro-2-
pyridinecarboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Methyl-5-nitro-2-pyridinecarboxylic acid (CAS No. 5832-43-9). The information is presented

to be of maximal utility for researchers, scientists, and professionals in drug development, with

a focus on quantitative data, experimental methodologies, and clear visual representations of

safety protocols and data relationships.

Chemical Identification and Physical Properties
4-Methyl-5-nitro-2-pyridinecarboxylic acid is an organic compound with the molecular

formula C₇H₆N₂O₄. It is a solid at room temperature and is characterized by a pyridine ring

substituted with methyl, nitro, and carboxylic acid functional groups.[1]

Table 1: Physical and Chemical Properties of 4-Methyl-5-nitro-2-pyridinecarboxylic acid
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Property Value

Molecular Weight 182.13 g/mol

Density 1.477 g/cm³

Boiling Point 388.667 °C at 760 mmHg

Flash Point 188.859 °C

Refractive Index 1.608

Note: The data in this table is compiled from various chemical supplier databases. Specific

experimental conditions for their determination are not provided in the source documents.

Hazard Identification and GHS Classification
This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute oral

toxicity and irritation to the skin and eyes.[2]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Skin irritation Category 2 H315: Causes skin irritation

Serious eye irritation Category 2
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Pictograms:
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Exclamation Mark (GHS07): Indicates skin and eye irritation, harmful if swallowed, and may

cause respiratory irritation.

Experimental Protocols for Hazard Determination
The GHS classifications are based on standardized experimental protocols, typically following

OECD guidelines. While the specific test reports for this compound are not publicly available,

this section outlines the likely methodologies used.

Acute Oral Toxicity (GHS Category 4)
The determination of "Harmful if swallowed" is typically conducted using protocols like the

OECD Test Guideline 420 (Fixed Dose Procedure) or OECD Test Guideline 423 (Acute Toxic

Class Method).[3][4][5][6][7]

Methodology: OECD Test Guideline 423 (Acute Toxic Class Method)

Principle: A stepwise procedure using a small number of animals per step to obtain sufficient

information on acute toxicity for classification.[4][7]

Animal Model: Typically, young adult female rats are used.

Procedure:

A starting dose (e.g., 300 mg/kg body weight) is administered orally to a group of three

animals.

The animals are observed for mortality and clinical signs of toxicity for up to 14 days.[5]

If mortality occurs, the test is repeated at a lower dose level. If no mortality occurs, a

higher dose level may be tested.

Classification: The substance is classified based on the dose at which mortality is observed.

For Category 4, the LD50 (lethal dose for 50% of the test population) is between 300 and

2000 mg/kg.[8]

Skin Irritation (GHS Category 2)
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This classification is likely based on in vitro methods to reduce animal testing, such as the

OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test

Method).[9]

Methodology: Reconstructed Human Epidermis (RhE) Test

Principle: The test chemical is applied topically to a reconstructed human epidermis model

(e.g., EpiDerm™).[10][11][12] The potential for skin irritation is predicted by measuring cell

viability.[11][13]

Procedure:

The test substance is applied to the surface of the RhE tissue for a defined period (e.g., 60

minutes).[10][14]

After exposure, the tissue is rinsed and incubated for a post-exposure period (e.g., 42

hours).[10][13]

Cell viability is determined using a colorimetric assay, such as the MTT assay, which

measures mitochondrial activity.[10][13]

Classification: A substance is classified as a Category 2 irritant if the mean cell viability of the

treated tissues is reduced to 50% or less of the negative control.[9][11]

Eye Irritation (GHS Category 2)
Similar to skin irritation, in vitro methods are preferred. The OECD Test Guideline 492B

(Reconstructed human Cornea-like Epithelium (RhCE) test method for identifying chemicals not

requiring classification and labelling for eye irritation or serious eye damage) is a relevant

methodology.[15]

Methodology: Reconstructed human Cornea-like Epithelium (RhCE) Test

Principle: The test chemical is applied to the surface of a three-dimensional, cornea-like

epithelial tissue model.[16] Eye irritation potential is assessed by measuring the reduction in

tissue viability.

Procedure:
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The test substance is applied to the RhCE tissue for a specific duration (e.g., 30 minutes

for liquids, 6 hours for solids).[17]

Following exposure, the tissues are rinsed and undergo a post-incubation period.

Tissue viability is quantified using the MTT assay.

Classification: A substance is classified as a Category 2 irritant if it causes a significant

reduction in cell viability within a defined range that indicates irritation rather than severe

damage or no effect.[18][19][20]

First Aid and Emergency Procedures
Immediate and appropriate first aid is crucial in the event of exposure. The following

procedures are based on standard practices for handling hazardous chemicals.

First Aid Measures Workflow
The following diagram illustrates the general workflow for responding to an exposure incident.
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Exposure Occurs

Assess the Situation
(Ensure safety of responder)

Identify Route of Exposure

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Swallowing

Remove contaminated clothing.
Brush off dry chemical.

Rinse with cool water for at least 15-20 minutes.

Immediately flush with lukewarm water for at least 20 minutes.
Remove contact lenses if present and easy to do.

Hold eyelids open.

DO NOT induce vomiting.
Rinse mouth with water.

If conscious, give a small amount of water or milk.

Seek Immediate Medical Attention
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Identification

Hazard Assessment

Control Measures

Chemical Identity
(CAS 5832-43-9)

Hazard Identification
- Acute Oral Tox. 4

- Skin Irrit. 2
- Eye Irrit. 2

Physical/Chemical Properties
(Solid, High Boiling Point)

Exposure Controls / PPE
(Gloves, Goggles, Ventilation)

First Aid Measures
(Flush skin/eyes, Seek medical help)

Handling & Storage
(Keep dry, closed)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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